Cas no 13050-93-6 ()

• CAS No: 13050-93-6
• MF: C₁₀H₁₅N₅O₁₀P₂
• MW: 427.201123476028
• CID: 2769944
• PubChem ID: 18664602
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)23-10)24-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key： ADDQWUWHJQLXQE-KQYNXXCUSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 427.02941569g/mol
• Monoisotopic Mass: 427.02941569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 233Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates Ribonucleoside 3'-phosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates